Cas no 481-06-1 (Santonin)

Santonin: it is a chemical substance extracted from the flower of the Compositae Plant Artemisia Ascaris. It can be used as an anthelmintic agent and has special effects on Ascaris lumbricoides. Now it is mainly made into qurounda syrup \ qurounda tablets and other proprietary drugs< Br>

Santonin structure

Product Name:Santonin

CAS No:481-06-1

Molecular Formula:C₁₅H₁₈O₃

Molecular Weight:246.3016

MDL:MFCD00135865

CID:328934

PubChem ID:221071

Santonin Properties

Names and Identifiers

- Naphtho[1,2-b]furan-2,8(3H,4H)-dione,3a,5,5a,9b-tetrahydro-3,5a,9-trimethyl-, (3S,3aS,5aS,9bS)-
- (-)-Santonin
- (−)-α-Santonin
- 3,5a,9-Trimethyl-3a,5,5a,9b-tetrahydronaphtho[1,2-b]furan-2,8(3H,4H)-dione
- alpha-Santonin
- SANTONIN
- SANTONIN, a-(RG)
- (?)-α-Santonin
- (3S,3aS,5aS,9bS)-3,5a,9-trimethyl-3a,5,5a,9b-tetrahydronaphtho[1,2-b]furan-2,8(3H,4H)-dione
- (3S,3aS,5aS,9bS)-3a,5,5a,9b-tetrahydro-3,5a,9-trimethylnaphtho[1,2-b]furan-2,8(3H,4H)-dione
- (3S,5aS,9bS)-3a,5,5a,9b-Tetrahydro-3,5a,9-trimethylnaphtho[1,2-b]furan-2,8(3H,4H)dione
- A-SANTONIN
- l-Santonin
- Santolacton
- SANTONIN,A
- Semenen
- (-)-alpha-Santonin
- 1,2,3,4,4a,7-Hexahydro-1-hydroxy-alpha,4a,8-trimethyl-7-oxo-2-naphthaleneacetic acid gamma-lactone
- NSC 4900
- Santoninic anhydride
- NSC4900
- (-)-Santonine
- 1VL8J38ERO
- Santoninum
- L-alpha-Santonin
- DSSTox_CID_25312
- DSSTox_RID_80795
- (3S,3aS,5aS,9bS)-3,5a,9-trimethyl-3a,4,5,9b-tetrahydro-3H-benzo[g][1]benzofuran-2,8-dione
- DSSTox_GSID_45312
- l-.alpha.-Santonin
- (3S,3aS,5aS,9bS)-3,5
- KBio3_002250
- NCGC00016461-01
- AB00376930
- DTXCID5025312
- NCGC00161640-02
- UNII-1VL8J38ERO
- SANTONIN [MART.]
- Spectrum4_001476
- NCGC00161640-01
- SPBio_000857
- Naphtho[1,8(3H,4H)-dione, 3a,5,5a,9b-tetrahydro-3,5a,9-trimethyl-, [3S-(3.alpha.,3a.alpha.,5a.beta.,9b.beta.)]-
- SANTONIN [WHO-DD]
- SR-01000635568-4
- (3S,3aS,5aS,9bS)-2,3,3a,4,5,5a,8,9b-Octahydro-3,5a,9-trimethylnaphtho(1,2-b)furan-2,8-dione
- (-)-.alpha.-Santonin
- BSPBio_002750
- D00154
- EINECS 207-560-7
- MLS002154141
- UPCMLD-DP084
- SR-01000635568-5
- CHEMBL259254
- .alpha.-Santonin
- Eudesma-1, 6.alpha.-hydroxy-3-oxo-, .gamma.-lactone, (11S)-
- 1,3,4,4a,7-Hexahydro-1-hydroxy-.alpha., 4a,8-trimethyl-7-oxo-2-naphthaleneacetic acid .gamma.-lactone
- (3S,3aS,5aS,9bS)-3,5a,9-trimethyl-3a,5,5a,9b-tetrahydronaphtho(1,2-b)furan-2,8(3H,4H)-dione
- (-)-alpha-Santonin, >=99%
- SR-01000635568-1
- 3a,5,5a,9b-Tetrahydro-3,5a,9-trimethyl-naphtho[1,2-b]puran-2,8(3H,4H)-dione
- NCGC00161640-03
- CS-0013789
- SDCCGMLS-0066491.P001
- (11S)-6alpha-hydroxy-3-oxoeudesma-1,4-dien-12-oic acid gamma-lactone
- SR-01000635568
- SANTONINUM [HPUS]
- GTPL12448
- 481-06-1
- Eudesma-1,4-dien-12-oic acid, 6-alpha-hydroxy-3-oxo-, gamma-lactone, (11S)-
- SCHEMBL1133565
- Naphtho(1,2-b)furan-2,8(3H,4H)-dione, 3a,5,5a,9b-tetrahydro-3,5a,9-trimethyl-, (3S-(3alpha,3aalpha,5abeta,9bbeta))-
- Prestwick0_001070
- BRD-K58787433-001-08-8
- KBioSS_001270
- KBio1_001358
- Spectrum3_001245
- (-)- alpha -Santonin
- Prestwick3_001070
- HMS2098E22
- (3S,3aS,5aS,9bS)-3,5a,9-trimethyl-2H,3H,3aH,4H,5H,5aH,8H,9bH-naphtho[1,2-b]furan-2,8-dione
- Naphtho(1,2-b)furan-2,8(3H,4H)-dione, 3a,5,5a,9b-tetrahydro-3,5a,9-trimethyl-, (3S,3aS,5aS,9bS)-
- (3S,3AS,5AS,9BS)-3A,5,5A,9B-TETRAHYDRO-3,5A,9-TRIMETHYLNAPHTHO(1,2-B)FURAN-2,8(3H,4H)-DIONE
- Eudesma-1, 6.alpha.-hydroxy-3-oxo-, .gamma.-lactone, (11S)-(-)-
- KBio2_006406
- (3S,3AS,5AS)-3,5A,9-TRIMETHYL-3A,4,5,5A-TETRAHYDRONAPHTHO(1,2-B)FURAN-2,8(3H,9BH)-DIONE
- CAS-481-06-1
- DTXSID7045312
- Spectrum_000790
- ()-alpha-Santonin
- SpecPlus_000318
- BPBio1_001166
- LMPR0103190001
- Eudesma-1,4-dien-12-oic acid, 6-alpha-hydroxy-3-oxo-, gamma-lactone, (11S)-(-)-
- (3S)-2,3,3a,4,5,5a,8,9bbeta-Octahydro-3,5abeta,9-trimethylnaphtho(1,2-b)furan-2,8-dion
- KBio2_001270
- Spectrum2_000699
- Q413166
- BSPBio_001060
- Santonin (TN)
- HY-B1761
- DivK1c_006414
- (3S,3aS,5aS,9bS)-3,5a,9-trimethyl-3a,4,5,5a-tetrahydronaphtho[1,2-b]furan-2,8(3H,9bH)-dione
- InChI=1/C15H18O3/c1-8-10-4-6-15(3)7-5-11(16)9(2)12(15)13(10)18-14(8)17/h5,7-8,10,13H,4,6H2,1-3H3/t8-,10-,13-,15-/m0/s
- naphtho[1,2-b]furan-2,8(3H,4H)-dione, 3a,5,5a,9b-tetrahydro-3,5a,9-trimethyl-, (3S,3aS,5aS,9bS)-
- 11-Epiisoeusantona-1, 6.alpha.-hydroxy-3-oxo-, .gamma.-lactone
- santonins
- KBio2_003838
- SMR000112520
- Prestwick1_001070
- AKOS015895177
- BRD-K58787433-001-12-0
- CCG-40021
- SPBio_002970
- KBioGR_002051
- 6alpha-hydroxy-3-oxo-11-epiisoeusantona-1,4-dienic acid gamma-lactone
- (3S,3aS,5aS,9bS)-3,5a,9-trimethyl-3a,4,5,9b-tetrahydro-3H-benzo[g]benzofuran-2,8-dione
- NCGC00263447-01
- .ALPHA.-SANTONIN [MI]
- SANTONINE
- NS00022216
- HMS2268H12
- 3-(6-NITRO-2-OXO-1,3-BENZOXAZOL-3(2H)-YL)PROPANOICACID
- Santonin (JP17)
- MFCD00135865
- Tox21_110445_1
- CHEBI:16363
- WLN: T B566 COV LV IHTT&J E1 I1 M1
- (-)-alpha-Santonin, analytical standard
- AI3-19471
- UPCMLD-DP084:001
- 11-Epiisoeusantona-1,4-dienic acid, 6alpha-hydroxy-3-oxo-, gamma-lactone
- HMS1571E22
- Santonin [JAN:NF]
- alpha-Santonin; (-)-Santonin
- CHEBI:26604
- Spectrum5_000151
- C02206
- Santonin [JAN]
- Naphtho(1,2-b)puran-2,8(3H,4H)-dione, 3a,5,5a,9b-tetrahydro-3,5a,9-trimethyl-
- Tox21_110445
- Naphtho[1,8(3H,4H)-dione, 3a,5,5a,9b-tetrahydro-3,5a,9-trimethyl-
- NSC 41311
- s3999
- BRD-K58787433-001-05-4
- EN300-34530
- A827469
- S0521
- MEGxp0_001636
- Prestwick2_001070
- Z359371114
- SPECTRUM300542
- Santonin, European Pharmacopoeia (EP) Reference Standard
- SANTONIN (MART.)
- NSC-4900
- [3R-(3alpha,3abeta,5aalpha,9balpha)]-3a,5,5a,9b-Tetrahydro-3,5a,9-trimethylnaphtho[1,2-b]furan-2,8(3H,4H)-dione
- beta-Santonin
- [3S-(3alpha,3aalpha,5abeta,9bbeta)]-3a,5,5a,9b-Tetrahydro-3,5a,9-trimethylnaphtho[1,2-b]furan-2,8(3H,4H)-dione
- Santonin-a
- C15H14O3
- XJHDMGJURBVLLE-BOCCBSBMSA-N
- Santonin (JP18)
- MDL： MFCD00135865
- InChIKey： XJHDMGJURBVLLE-BOCCBSBMSA-N
- Inchi： 1S/C15H18O3/c1-8-10-4-6-15(3)7-5-11(16)9(2)12(15)13(10)18-14(8)17/h5,7-8,10,13H,4,6H2,1-3H3/t8-,10-,13-,15-/m0/s1
- SMILES： O1C([C@@]([H])(C([H])([H])[H])[C@]2([H])C([H])([H])C([H])([H])[C@]3(C([H])=C([H])C(C(C([H])([H])[H])=C3[C@@]12[H])=O)C([H])([H])[H])=O

Computed Properties

Exact Mass: 246.12600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 246.126
Heavy Atom Count: 18
Complexity: 500
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 43.4

Experimental Properties

LogP: 2.41960
PSA: 43.37000
Merck: 8361
Refractive Index: -172.5 ° (C=2, CHCl3)
Boiling Point: 329.3°C (rough estimate)
Melting Point: 172-173 °C (lit.)
Flash Point: 189.7ºC
Solubility: Very slightly soluble (0.2 g/l) (25 º C),
Color/Form: Powder
Solubility: Slightly soluble in water
Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),

Santonin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003UNY-25g	SANTONIN	481-06-1	>98.0%(HPLC)(qNMR)	25g	$285.00	2025-02-20
A2B Chem LLC	AB78910-5g	SANTONIN	481-06-1	≥98%	5g	$34.00	2024-04-19
abcr	AB167966-5 g	alpha-Santonin; .	481-06-1		5 g	€88.80	2023-07-20
ChemFaces	CFN90946-20mg	Alpha-Santonin	481-06-1	>=98%	20mg	$30
ChemScence	CS-0013789-500mg	Santonin	481-06-1	99.80%	500mg	$50.0	2022-04-27
Enamine	EN300-34530-0.05g	(3S,3aS,5aS,9bS)-3,5a,9-trimethyl-2H,3H,3aH,4H,5H,5aH,8H,9bH-naphtho[1,2-b]furan-2,8-dione	481-06-1	98%	0.05g	$19.0	2023-09-03
LKT Labs	S0053-5 g	α-Santonin	481-06-1	≥98%	5g	$52.00	2023-07-11
MedChemExpress	HY-B1761-10mM*1mLinDMSO	Santonin	481-06-1	99.80%	10mM*1mLinDMSO	￥550	2022-05-18
PhytoLab	80931-50mg	α-Santonin	481-06-1	≥ 95.0 %	50mg	€54
S e l l e c k ZHONG GUO	S3999-25mg	α-santonin	481-06-1	99.96%	25mg	¥794.44	2023-09-15

Santonin Synthesis

Santonin Suppliers

SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.

Audited Supplier

(CAS:481-06-1)

MR./MRS.:LU ZHONG HUA

Phone:17621252073

Email:luzh@nature-standard.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:481-06-1)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:481-06-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:481-06-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Santonin Related Literature

1. Sesquiterpenoids. Part VIII. Stereochemistry of santonin: X-ray analysis of 2-bromo-β-santonin

P. Coggon,G. A. Sim J. Chem. Soc. B 1969 237
2. 1129. Sesquiterpenoids. Part III. The stereochemistry of santonin: X-ray analysis of 2-bromo-α-santonin

J. D. M. Asher,G. A. Sim J. Chem. Soc. 1965 6041
3. Sesquiterpenoids. Part XXI. Conformations of the episantonins: crystal structures of 2-bromo-6-epi-α-santonin and 2-bromo-6-epi-β-santonin

David N. J. White,George A. Sim J. Chem. Soc. Perkin Trans. 2 1975 1826
4. The chemistry of santonene. Part VII. The action of phosphorus trihalides on the santonins, santonene, and related compounds

T. B. H. McMurry,D. F. Rane J. Chem. Soc. C 1971 3851
5. Assignments in the carbon-13 fourier spectra of eudesmanolides

Gerard P. Moss,Paul S. Pregosin,Edward W. Randall J. Chem. Soc. Perkin Trans. 1 1974 1525
6. 65. Synthesis in the santonin series. Part IV. A synthesis of the 7α(H)-3-oxoeudesm-4-en-12-oic and 7β(H)-3-oxoeudesm-4-en-12-oic acids based on a method of oxidation of a methylene to a carboxyl group

R. Howe,F. J. McQuillin,R. W. Temple J. Chem. Soc. 1959 363
7. Kinetics and mechanism of the acid-induced rearrangements of α-santonin, 6-epi-α-santonin, and related compounds

Anthony J. Waring J. Chem. Soc. Perkin Trans. 2 1984 373
8. Synthesis of erivanin and 1-epierivanin from 1-(α)-santonin

Ravi S. Harapanhalli J. Chem. Soc. Perkin Trans. 1 1988 2633
9. 682. Photochemical transformations. Part XIV. Some analogues of isophotosantonic lactone

D. H. R. Barton,J. E. D. Levisalles,J. T. Pinhey J. Chem. Soc. 1962 3472
10. The crystal and molecular structure of 2-bromolumisantonin

C. P. Huber (née Saunderson),K. J. Watson J. Chem. Soc. C 1968 2441

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